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Compound of Interest

Compound Name: Progesterone

Cat. No.: B1679170 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

Progesterone, a hormone classified as a reproductive toxin and potential carcinogen, requires

specific handling and disposal protocols to mitigate risks to both personnel and the

environment.[1] Adherence to these procedures is not only a matter of safety but also of

regulatory compliance.

Immediate Safety and Handling Protocols
Before commencing any work with progesterone, it is imperative to be familiar with its hazard

profile. Progesterone is an irritant to the eyes, skin, and respiratory tract, and chronic

exposure may have adverse reproductive and carcinogenic effects.[1] Therefore, all handling of

progesterone, particularly in its solid or crystalline form, should be conducted within a

chemical fume hood to prevent inhalation.[1]

Appropriate Personal Protective Equipment (PPE) is mandatory and includes:

Protective gloves

Protective clothing

Eye and face protection[2][3]
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Should any laboratory equipment or surfaces come into contact with progesterone, they must

be decontaminated or disposed of as hazardous waste. Non-porous materials like glassware

can be decontaminated by soaking in a bleach solution for 24 hours or by rinsing with a

suitable solvent such as ethanol or acetone, with the solvent rinse collected as hazardous

waste.

Step-by-Step Disposal Plan
Progesterone waste must be managed as hazardous chemical waste. It is crucial to follow a

stringent disposal protocol to prevent environmental contamination and ensure compliance with

local, regional, and national regulations.

1. Waste Segregation and Identification:

Designate a specific, clearly labeled hazardous waste container for progesterone and any

contaminated materials (e.g., gloves, absorbent pads, pipette tips).

Do not mix progesterone waste with other chemical waste streams unless their compatibility

has been confirmed.

2. Containerization:

Use a leak-proof, sealable container compatible with progesterone.

The container must be clearly labeled with "Hazardous Waste," the chemical name

"Progesterone," and the relevant hazard symbols (e.g., health hazard, environmental

hazard).

3. Disposal of Contaminated Materials:

All disposable items that have come into contact with progesterone are to be considered

hazardous waste and placed in the designated container.

4. Final Disposal:

The primary and recommended method for the disposal of progesterone waste is through a

licensed professional waste disposal service or an approved hazardous waste disposal

facility.
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Do not dispose of progesterone down the drain or in regular trash. This is to avoid

contamination of water systems, as the long-term effects on aquatic life are a concern.

Summary of Progesterone Disposal Logistics
Disposal Method

Key Logistical
Requirements

Safety Considerations

Licensed Hazardous Waste

Disposal

- Engagement of a certified

environmental waste

management contractor.-

Proper documentation and

adherence to institutional and

regulatory requirements.

- Highest level of safety and

compliance.- Ensures proper

handling and treatment of

hazardous material.

Decontamination of Reusable

Labware

- Soaking in bleach solution

(for non-porous items) or

rinsing with a compatible

solvent (e.g., ethanol,

acetone).- Collection of solvent

rinse as hazardous waste.

- Must be performed in a well-

ventilated area, preferably a

fume hood.- Requires

appropriate PPE to avoid

exposure.

Incineration (via waste

disposal service)

- Dissolving or mixing the

material with a combustible

solvent before burning in a

chemical incinerator.

- To be carried out only by

licensed professionals in a

controlled environment.

Progesterone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of progesterone in a laboratory setting.
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Progesterone Waste Generated

Wear Appropriate PPE
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If labware is reusable

Arrange for Pickup by a
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Collect Solvent Rinse as
Hazardous Waste

If solvent is used

After decontamination

Disposal Complete
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Caption: Workflow for the safe disposal of progesterone waste in a laboratory.
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By implementing these procedures, laboratories can ensure the safe handling and disposal of

progesterone, protecting their personnel and the environment while maintaining regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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